Cas no 59804-37-4 (Tenoxicam)

• Product Name: Tenoxicam
• CAS No: 59804-37-4
• MF: C₁₃H₁₁N₃O₄S₂
• MW: 337.374140024185
• MDL: MFCD00083502
• CID: 57487
• PubChem ID: 24899922
• Update Time: 2025-04-18

Tenoxicam Chemical and Physical Properties

Names and Identifiers

• tenoxicam
• 4-Hydroxy-2-methyl-N-2-pyridinyl-2H-thieno(2,3-e)-1,2-thiazine-3-carboxamide-1,1-dioxide
• Mobiflex
• Tilcotil
• 4-hydroxy-2-methyl-1,1-dioxo-N-pyridin-2-ylthieno[2,3-e]thiazine-3-carboxamide
• 4-HYDROXY-2-METHYL-N-2-PYRIDINYL-2H-THIENO[2,3-E]-1,2-THIAZINE-3-CARBOXAMIDE 1,1-DIOXIDE
• 4-Hydroxy-2-methyl-N-pyridin-2-yl-2H-thieno-[2,3-e][1,2]thiazine-3-carboxamide 1,1-dioxide
• 4-hydroxy-2-methyl-N-2—pyridinyl-2H-thieno[2,3-e]-1,2-thiazine-3-carboxamide 1,1-dioxide
• 4-Hydroxy-2-methyl-N-pyridin-2-yl-2H-thieno[2,3-e][1,2]thiazine-3-carboxamide 1,1-dioxide
• Apo-Tenoxicam
• Liman
• Novo-Tenoxicam
• Octiveran
• Tenoxicamum
• 4-Hydroxy-2-methyl-N-2-pyridinyl-2H-thieno(2,3-e)-1,2-thiazine-3-carboxamide 1,1-dioxide
• Tenoxicamum [INN-Latin]
• MLS000069830
• 4-Hydroxy-2-methyl-N-2-pyridyl-2H-thieno(2,3-e)-1,2-thiazine-3-carboxamide 1,1-dioxide
• C13H11N3O4S2
• LZNWYQJJBLGYLT-UHFFFAOYSA-N
• Z1R9N0A399
• 4-hydroxy-2-methyl-N-(pyridin-2-yl)-2H-thieno[2,3-e][1,2]thiazine-3-carboxami
• Ro-12-0068
• SCHEMBL13448847
• IDI1_000252
• 4-hydroxy-2-methyl-1,1-dioxo-N-(pyridin-2-yl)-2H-1lambda6-thieno[2,3-e][1,2]thiazine-3-carboxamide
• Prestwick_849
• SPBio_001100
• Spectrum3_001563
• KBio2_007046
• NS00078018
• SMR000058865
• NS00127421
• NSC758397
• (3e)-3-[hydroxy(pyridin-2-ylamino)methylene]-2-methyl-2,3-dihydro4h-thieno[2,3-e] [1,2]thiazin-4-one-1,1-dioxide
• NSC 758397
• BSPBio_003066
• HMS3884N04
• Opera_ID_1757
• SCHEMBL25343
• SR-01000721894-2
• BIDD:GT0650
• EN300-6487244
• N-(2-pyridyl)-4-hydroxy-2-methyl-2H-thieno[2,3-e]-1,2-thiazine-3-carboxamide 1,1-dioxide
• BCBcMAP01_000251
• MLS006011432
• KBioSS_001910
• Rexalgan
• HMS3713J15
• Tenoxicam, NSAID
• TENOXICAM [JAN]
• Prestwick2_000527
• Ro 12-0068/000
• KBio1_000252
• BCP03624
• Mobiflex, Tenoxicam
• Q63395752
• NCGC00095260-02
• NSC-758397
• (3Z)-3-[hydroxy-(pyridin-2-ylamino)methylidene]-2-methyl-1,1-dioxothieno[2,3-e]thiazin-4-one
• HMS500M14
• HMS1569J15
• Prestwick1_000527
• BDBM92332
• BSPBio_000513
• Tenoxicam (JAN/USAN/INN)
• TENOXICAM [MI]
• BT166206
• KBio3_002566
• Alganex
• SBI-0051780.P002
• SPBio_002434
• KS-1313
• Z2588038907
• Tox21_110666
• SPECTRUM1503142
• KBio2_004478
• AKOS000282084
• 59804-37-4
• Pharmakon1600-01503142
• TENOXICAM [MART.]
• T2750
• TENOXICAM [USAN]
• TENOXICAM [INN]
• 4-hydroxy-2-methyl-N-(pyridin-2-yl)-2H-thieno[2,3-e][1,2]thiazine-3-carboxamide1,1-dioxide
• 4-Hydroxy-2-methyl-N-(2-pyridyl)-2H-thieno[2,3-e]-1,2-thiazine-3-carboxamide 1,1-dioxide
• CAS-59804-37-4
• 4-Hydroxy-2-methyl-N-pyridin-2-yl-2H-thieno[2,3-e][1,2]thiazine-3-carboxamide 1,1-dioxide (Tenoxicam)
• Tilcotil (TN)
• DTXCID6025486
• Tenoxicam [USAN:INN:BAN:JAN]
• HMS1923I15
• DTXSID8045486
• FT-0659572
• Ro-120068000
• NCGC00016889-02
• HMS3656O10
• 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxamide, 4-hydroxy-2-methyl-N-2-pyridinyl-, 1,1-dioxide
• 2H-Thieno(2,3-e)-1,2-thiazine-3-carboxamide, 4-hydroxy-2-methyl-N-2-pyridinyl-, 1,1-dioxide
• CHEBI:32192
• NCGC00016889-05
• DB00469
• SMP1_000040
• SR-01000721894
• NCGC00016889-01
• Spectrum_001430
• D01767
• RO-12-0068/000
• (3Z)-3-[hydroxy-(2-pyridinylamino)methylidene]-2-methyl-1,1-dioxo-4-thieno[2,3-e]thiazinone
• MLS001074071
• DivK1c_000252
• NCGC00095260-01
• HMS2090P19
• NCGC00016889-06
• KBioGR_001022
• 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxamide,4-hydroxy-2-methyl-N-2-pyridinyl-, 1,1-dioxide
• BRN 0572193
• HMS2232K23
• BCP0726000170
• Q45050
• Tenoxicam degradation impurity standard
• AKOS026750148
• Prestwick3_000527
• Tenoxicam; 4-Hydroxy-2-methyl-N-(pyridin-2-yl)-2H-thieno[2,3-e]1,2-thiazine-3-carboxamide 1,1-dioxide
• Ro 12-0068
• SCHEMBL25344
• HMS2096J15
• HMS3370L01
• CHEMBL302795
• Ro-120068
• HY-B0440
• AB00052322-11
• 4-hydroxy-2-methyl-N-(pyridin-2-yl)-2H-thieno[2,3-e][1,2]thiazine-3-carboxamide 1,1-dioxide
• s2512
• HMS2092L20
• TENOXICAM [EP MONOGRAPH]
• (3Z)-2-methyl-1,1-bis(oxidanylidene)-3-[oxidanyl-(pyridin-2-ylamino)methylidene]thieno[2,3-e][1,2]thiazin-4-one
• C75797
• CHEMBL3188633
• NINDS_000252
• Spectrum5_001615
• Spectrum2_001080
• Spectrum4_000731
• MFCD00083502
• AB00052322_13
• CCRIS 5264
• Tenoxicam(Mobiflex)
• SW219788-1
• SR-01000721894-4
• KBio2_001910
• Tenoxicam, British Pharmacopoeia (BP) Reference Standard
• Tenoxicam, European Pharmacopoeia (EP) Reference Standard
• AB00052322_12
• CCG-40126
• Prestwick0_000527
• Tox21_110666_1
• TENOXICAM [WHO-DD]
• UNII-Z1R9N0A399
• NCGC00016889-03
• AC-4526
• BPBio1_000565
• A832479
• 1ST7200
• STK637103
• BBL028173
• Tenoxicam - Bio-X trade mark
• Tenoxicamum (INN-Latin)
• TENOXICAM (MART.)
• FT28033
• 4-Hydroxy-2-methyl-N-2-pyridinyl-2H-thieno2,3-e-1,2-thiazine-3-carboxamide 1,1-dioxide;Alganex;Dolmen
• TENOXICAM (EP MONOGRAPH)
• MSK7200
• Tenoxicam (Standard)
• 4-Hydroxy-2-methyl-N-2-pyridinyl-2H-thieno[2,3-e]-1,2-thiazine-3-carboxamide 1,1-dioxide;Alganex;Dolmen
• 4-hydroxy-2-methyl-N-(pyridin-2-yl)-2H-thieno(2,3-e)(1,2)thiazine-3-carboxamide 1,1-dioxide
• 4-hydroxy-2-methyl-1,1-dioxo-N-(pyridin-2-yl)-2H-1??-thieno(2,3-e)(1,2)thiazine-3-carboxamide
• 4-hydroxy-2-methyl-1,1-dioxo-N-(pyridin-2-yl)-2H-1??-thieno[2,3-e][1,2]thiazine-3-carboxamide
• M01AC02
• HY-B0440R
• Tenoxicam

• MDL： MFCD00083502
• Inchi： 1S/C13H11N3O4S2/c1-16-10(13(18)15-9-4-2-3-6-14-9)11(17)12-8(5-7-21-12)22(16,19)20/h2-7,17H,1H3,(H,14,15,18)
• InChI Key： LZNWYQJJBLGYLT-UHFFFAOYSA-N
• SMILES： S1(C2C=CSC=2C(=C(C(NC2C=CC=CN=2)=O)N1C)O)(=O)=O
• BRN： 0572193

Computed Properties

• Exact Mass: 337.01900
• Monoisotopic Mass: 337.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136
• XLogP3: 1.1

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.4737 (rough estimate)
• Melting Point: 217-222°C (dec)
• Refractive Index: 1.6390 (estimate)
• PSA: 136.22000
• LogP: 2.73420
• pka: pKa1 5.3, pKa2 1.1(at 25℃)

Tenoxicam Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H311-H331
• Warning Statement： P261-P280-P301+P310-P311
• Hazardous Material transportation number：UN 2811
• WGK Germany：2
• Hazard Category Code： 23/24/25
• Safety Instruction： S36/37/39-S45
• RTECS：XJ9095060
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R23/24/25
• Safety Term：S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives